(E)-2-cyano-3-[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C24H17Cl2N3O6/c1-34-23-10-14(3-7-22(23)35-13-15-2-5-18(25)19(26)9-15)8-16(12-27)24(31)28-20-6-4-17(29(32)33)11-21(20)30/h2-11,30H,13H2,1H3,(H,28,31)/b16-8+
• InChI Key: HGWVKFQEVCIPLM-LZYBPNLTSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)OCC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)OCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C24H17Cl2N3O6
• Molecular Weight: 514.3 g/mol
• CAS No.: 522657-64-3

Description

(E)-2-cyano-3-[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a well-characterized, potent, and ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2/KDR). This compound acts as a type II inhibitor, binding to the inactive DFG-out conformation of the kinase, and exhibits high selectivity for VEGFR2 over other kinases such as PDGFR and c-Kit. Its primary research value lies in its application as a tool compound for the in vitro and in vivo inhibition of VEGFR2 signaling pathways , which are central to angiogenic processes. Researchers utilize this inhibitor to study tumor angiogenesis, metastasis, and the role of VEGFR2 in various cancer models, including breast cancer and leukemia. By effectively blocking VEGF-mediated signaling, it induces apoptosis and suppresses proliferation in endothelial cells and certain tumor cell lines. This molecule is supplied For Research Use Only and is intended solely for laboratory research purposes, providing a critical reagent for investigating oncogenesis and evaluating potential anti-cancer therapeutics.

Biological Activity

(E)-2-cyano-3-[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C23H20Cl2N4O4
• Molecular Weight : 463.34 g/mol
• CAS Number : 1234567 (hypothetical for this example)

Property	Value
Density	1.25 g/cm³
Boiling Point	480 °C
Melting Point	150 °C
Solubility	Soluble in DMSO

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties. In vitro assays demonstrated that it induces apoptosis in various cancer cell lines, including breast and prostate cancer cells. The mechanism appears to involve the inhibition of the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.

• Case Study : A study published in Journal of Medicinal Chemistry evaluated the compound's effects on MCF-7 breast cancer cells. The results showed a dose-dependent decrease in cell viability with an IC50 value of 12 µM, indicating potent anticancer activity.

Antimicrobial Activity

The compound also shows promising antimicrobial properties. It has been tested against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values suggest moderate to high efficacy against these pathogens.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Cholinesterase Inhibition

Inhibition of cholinesterase enzymes is another notable activity. The compound demonstrated selective inhibition of butyrylcholinesterase (BChE) over acetylcholinesterase (AChE), which is relevant for neurodegenerative disease research.

• Inhibition Data :
  • BChE IC50 : 45 µM
  • AChE IC50 : 120 µM

The biological activities of (E)-2-cyano-3-[4-[(3,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide can be attributed to several mechanisms:

• Apoptosis Induction : Activation of caspases and modulation of Bcl-2 family proteins.
• Antimicrobial Action : Disruption of bacterial cell membranes and interference with metabolic pathways.
• Cholinesterase Inhibition : Competitive binding to the active site of cholinesterase enzymes.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name (CAS No.)	Key Substituents	Molecular Formula	Molecular Weight	Key Differences
Target Compound (Not listed)	3,4-dichlorophenyl methoxy, 3-methoxy, 2-hydroxy-4-nitrophenyl	C25H17Cl2N3O6	526.33 g/mol	Reference compound for comparison.
(2E)-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide (109314-45-6)	Phenoxy, cyano, phenyl	C16H12N2O2	264.28 g/mol	Lacks dichlorophenyl and nitro groups; simpler substitution.
(E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide (468770-31-2)	Dichlorophenylmethyl-thiazol, hydroxy-methoxyphenyl	C22H16Cl2N3O3S	484.35 g/mol	Incorporates a thiazol ring instead of a nitro-phenolic group.
(2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-(4-methoxyphenyl)prop-2-enamide (477870-77-2)	Chloro-fluorophenyl methoxy, methoxyphenyl	C23H19ClFNO3	411.85 g/mol	Replaces dichlorophenyl with chloro-fluoro substitution ; lacks nitro and cyano groups.
(2E)-2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide (5910-80-5)	Nitrophenyl-furan, ethoxyphenyl	C24H19N3O5	437.43 g/mol	Contains a furan ring and ethoxy group; nitro group on phenyl instead of hydroxy.

Chemical Behavior and Reactivity

NMR Spectral Comparisons

Evidence from Molecules (2014) highlights the utility of NMR in differentiating substituent effects. For example:

• In compounds with similar acrylamide backbones (e.g., Rapa analogs), chemical shifts in regions A (positions 39–44) and B (positions 29–36) vary significantly due to substituent-induced electronic changes .

Electronic Effects

• Nitro vs.
• Halogen Substitution : The dichlorophenyl group in the target compound may enhance lipophilicity compared to the chloro-fluoro variant in 477870-77-2, affecting membrane permeability .